Cas no 842123-71-1 (Benzeneethanol,4-butyl-)

Benzeneethanol,4-butyl- structure

Product Name:Benzeneethanol,4-butyl-

CAS No:842123-71-1

Molecular Formula:C₁₂H₁₈O

Molecular Weight:178.27072

MDL:MFCD00981995

CID:716254

PubChem ID:2757299

Benzeneethanol,4-butyl- Properties

Names and Identifiers

- Benzeneethanol,4-butyl-
- 4-N-BUTYLPHENETHYL ALCOHOL
- 842123-71-1
- SB84878
- AKOS006345767
- 2-(4-butylphenyl)ethanol
- SCHEMBL2464835
- +Expand
- MDL： MFCD00981995
- InChIKey： HYSNYIHIOABZFM-UHFFFAOYSA-N
- Inchi： InChI=1S/C12H18O/c1-2-3-4-11-5-7-12(8-6-11)9-10-13/h5-8,13H,2-4,9-10H2,1H3
- SMILES： CCCCC1=CC=C(C=C1)CCO

Computed Properties

Exact Mass: 178.135765193g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 5
Monoisotopic Mass: 178.135765193g/mol
Heavy Atom Count: 13
Complexity: 114
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.4
Topological Polar Surface Area: 20.2Å²

Experimental Properties

LogP: 2.56400
PSA: 20.23000

Benzeneethanol,4-butyl- Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
Crysdot LLC	CD12026336-1g	2-(4-Butylphenyl)ethanol	842123-71-1	95+%	1g	$489
Fluorochem	022222-1g	4-n-Butylphenethyl alcohol	842123-71-1	97%	1g	￡424.00	2022-02-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1644964-5g	2-(4-Butylphenyl)ethan-1-ol	842123-71-1	98%	5g	￥29105.00	2024-07-28

Benzeneethanol,4-butyl- Related Literature

1. Joint Pharmaceutical Analysis Group

Proc. Soc. Anal. Chem., 1972,9, 262-264
2. Understanding of transition metal (Ru, W) doping into Nb for improved thermodynamic stability and hydrogen permeability: density functional theory calculations

Chongyan Hao,Zhenxiang Cheng,Huaiying Zhou Phys. Chem. Chem. Phys., 2019,21, 17538-17545
3. Abstraction and addition kinetics of C2H radicals with CH4, C2H6, C3H8, C2H4, and C3H6: CVT/SCT/ISPE and hybrid meta-DFT methods†

Manas Ranjan Dash,B. Rajakumar Phys. Chem. Chem. Phys., 2015,17, 3142-3156
4. In situ detection of Bacillus anthracis spores using fully submersible, self-exciting, self-sensing PMN-PT/Sn piezoelectric microcantilevers†

John-Paul McGovern,Wan Y. Shih,Wei-Heng Shih Analyst, 2007,132, 777-783
5. Genomic DNA-mediated formation of a porous Cu2(OH)PO4/Co3(PO4)2·8H2O rolling pin shape bifunctional electrocatalyst for water splitting reactions†

Harjinder Singh,Imtiaz Ahmed,Rathindranath Biswas,Shouvik Mete,Krishna Kamal Halder,Biplab Banerjee,Krishna Kanta Haldar RSC Adv., 2022,12, 3738-3744
6. Procedure-dependent construction of two isomers of trimeric self-assembled boronic esters†

Kosuke Ono,Ryo Aizawa,Taiki Yamano,Suguru Ito,Nobuhiro Yasuda,Kohei Johmoto,Hidehiro Uekusa,Nobuharu Iwasawa Chem. Commun., 2014,50, 13683-13686
7. XXIX.—Isomeric terpenes and their derivatives.—Part II.—On cymene from various sources

J. Chem. Soc., 1873,26, 686-701
8. A tripartite carbohydrate-binding module to functionalize cellulose nanocrystals†

Angeline Pelus,Gaëlle Bordes,Sophie Barbe,Younes Bouchiba,Callum Burnard,Juan Cortés,Brice Enjalbert,Jeremy Esque,Alejandro Estaña,Régis Fauré,Anthony K. Henras,Stéphanie Heux,Claude Le Men,Pierre Millard,Sébastien Nouaille,Julien Pérochon,Marion Toanen,Gilles Truan,Amandine Verdier,Camille Wagner,Yves Romeo,Cédric Y. Montanier Biomater. Sci., 2021,9, 7444-7455
9. Kinetic evidence: the rate-determining step for ammonia synthesis over electride-supported Ru catalysts is no longer the nitrogen dissociation step†

Yasukazu Kobayashi,Masaaki Kitano,Shigeki Kawamura Catal. Sci. Technol., 2017,7, 47-50
10. Biosynthesis of the piperidine alkaloids: origin of the piperidine nucleus of N-methylisopelletierine

Chem. Commun. (London), 1968, 85-86

842123-71-1 (Benzeneethanol,4-butyl-) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:842123-71-1)Benzeneethanol,4-butyl-

Purity:99%

Quantity:1g

Price($):445.0